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Compound of Interest

Compound Name:
1-Cyanocyclopentanecarboxylic

acid

Cat. No.: B1588300 Get Quote

Core Structural and Physicochemical
Distinctions
The fundamental difference between these two molecules lies in the size of their cycloalkane

ring—a five-membered cyclopentane versus a six-membered cyclohexane. This seemingly

subtle variation imparts significant differences in their three-dimensional structure,

conformational flexibility, and, consequently, their physicochemical properties and biological

applications.

The cyclopentane ring is a nearly planar and relatively rigid structure. In contrast, the

cyclohexane ring predominantly exists in low-energy chair conformations, which can undergo

ring-flipping to position substituents in either axial or equatorial orientations. This

conformational flexibility can be pivotal in how the molecule interacts with biological targets.

Below is a side-by-side comparison of their core structures.
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Cycloalkanone
(Cyclopentanone or Cyclohexanone)

NaCN, NH4Cl
(Strecker-type reaction)

α-Aminonitrile Intermediate

Forms aminonitrile

Acid Hydrolysis
(e.g., HCl, H2O)

1-Cyanocycloalkanecarboxylic Acid

Hydrolyzes amine to acid

 

1-Cyanocyclopentanecarboxylic
acid

Multi-step
Organic Synthesis

CGRP Receptor Antagonists
(e.g., Atogepant, Rimegepant)

Treatment of Migraine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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